2-Methyl-4-isothiazolin-3-one Hydrochloride
2-Methyl-4-isothiazolin-3-one Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
26172-54-3
VCID:
VC0045219
InChI:
InChI=1S/C4H5NOS.ClH/c1-5-4(6)2-3-7-5;/h2-3H,1H3;1H
SMILES:
CN1C(=O)C=CS1.Cl
Molecular Formula:
C4H6ClNOS
Molecular Weight:
151.62 g/mol
2-Methyl-4-isothiazolin-3-one Hydrochloride
CAS No.: 26172-54-3
Reference Standards
VCID: VC0045219
Molecular Formula: C4H6ClNOS
Molecular Weight: 151.62 g/mol
| CAS No. | 26172-54-3 |
|---|---|
| Product Name | 2-Methyl-4-isothiazolin-3-one Hydrochloride |
| Molecular Formula | C4H6ClNOS |
| Molecular Weight | 151.62 g/mol |
| IUPAC Name | 2-methyl-1,2-thiazol-3-one;hydrochloride |
| Standard InChI | InChI=1S/C4H5NOS.ClH/c1-5-4(6)2-3-7-5;/h2-3H,1H3;1H |
| Standard InChIKey | SJXPQSRCFCPWQQ-UHFFFAOYSA-N |
| SMILES | CN1C(=O)C=CS1.Cl |
| Canonical SMILES | C[N+]1=C(C=CS1)O.[Cl-] |
| Related CAS | 2682-20-4 (Parent) |
| Solubility | 18.4 [ug/mL] |
| Synonyms | 2-Methyl-2H-isothiazol-3-one; 2-Methyl-3(2H)-isothiazolone Hydrochloride; 2-Methyl-3-isothiazolone Hydrochloride; 2-Methyl-4-isothiazolin-3-one Hydrochloride; 2-Methyl-4-isothiazoline-3-ketone Hydrochloride; 2-Methyl-4-isothiazoline-3-one Hydrochlori |
| PubChem Compound | 117746 |
| Last Modified | Nov 11 2021 |
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